Cas no 71477-17-3 (Methanediol,1-(decyloxy)-)
Methanediol,1-(decyloxy)- structure
Product Name:Methanediol,1-(decyloxy)-
CAS No:71477-17-3
MF:C11H24O3
MW:204.306464195251
CID:567382
PubChem ID:3018149
Update Time:2025-04-19
Methanediol,1-(decyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Methanediol,1-(decyloxy)-
- (Decyloxy)methanediol
- decoxymethanediol
- DTXSID60991905
- EINECS 275-508-0
- NS00062370
- 71477-17-3
-
- Inchi: 1S/C11H24O3/c1-2-3-4-5-6-7-8-9-10-14-11(12)13/h11-13H,2-10H2,1H3
- InChI Key: FDWNORQBNLVBQI-UHFFFAOYSA-N
- SMILES: O(C(O)O)CCCCCCCCCC
Computed Properties
- Exact Mass: 204.17262
- Monoisotopic Mass: 204.172545
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
- XLogP3: 3.5
Experimental Properties
- Density: 0.964
- Boiling Point: 206.4°C at 760 mmHg
- Flash Point: 78.6°C
- Refractive Index: 1.457
- PSA: 49.69
Methanediol,1-(decyloxy)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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